Cas no 2640819-39-0 (N-(2-Methoxy-5-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: N-(2-Methoxy-5-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2640819-39-0
• MF: C₁₆H₁₆N₄O₂
• MW: 296.323843002319
• CID: 5315983
• PubChem ID: 155799054
• Update Time: 2025-08-05

N-(2-Methoxy-5-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2640819-39-0
• F6789-1542
• AKOS040730193
• N-(2-methoxy-5-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide
• N-(2-Methoxy-5-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C16H16N4O2/c1-10-4-6-14(22-3)13(8-10)18-16(21)12-5-7-15-17-11(2)9-20(15)19-12/h4-9H,1-3H3,(H,18,21)
• InChI Key： ZAUHJZDADBDOID-UHFFFAOYSA-N
• SMILES： C12=NC(C)=CN1N=C(C(NC1=CC(C)=CC=C1OC)=O)C=C2

Computed Properties

• Exact Mass: 296.12732577g/mol
• Monoisotopic Mass: 296.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.58±0.70(Predicted)

Additional information on N-(2-Methoxy-5-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide

Comprehensive Overview of N-(2-Methoxy-5-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2640819-39-0)

N-(2-Methoxy-5-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2640819-39-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the imidazo[1,2-b]pyridazine class, a heterocyclic framework known for its versatility in drug discovery. Researchers are particularly interested in its carboxamide moiety, which often enhances binding affinity to biological targets, making it a promising candidate for further study.

The molecular structure of N-(2-Methoxy-5-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide features a methoxy and methyl substitution pattern on the phenyl ring, which can influence its pharmacokinetic properties, such as solubility and metabolic stability. These modifications are critical in optimizing the compound for potential use in targeted therapies, a hot topic in modern medicine. With the rise of personalized medicine and precision oncology, compounds like this are increasingly explored for their ability to interact with specific proteins or pathways implicated in diseases.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and kinase modulators, which align with the structural features of CAS No. 2640819-39-0. Kinases are enzymes that play pivotal roles in cell signaling, and their dysregulation is associated with numerous conditions, including cancer and inflammatory disorders. This compound's imidazo[1,2-b]pyridazine core is structurally similar to other known kinase inhibitors, sparking hypotheses about its potential mechanism of action. Researchers are actively investigating whether it could serve as a scaffold for developing novel therapeutic agents.

Another area of interest is the compound's potential application in neurodegenerative disease research. The carboxamide group is a common pharmacophore in drugs targeting the central nervous system (CNS), and its presence in this molecule raises questions about its blood-brain barrier permeability. Given the increasing global focus on Alzheimer's disease and Parkinson's disease, any compound with CNS activity is subject to rigorous evaluation. Preliminary studies suggest that N-(2-Methoxy-5-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide may interact with proteins involved in neuroprotection, though further validation is required.

From a synthetic chemistry perspective, the preparation of CAS No. 2640819-39-0 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are often optimized for yield and purity, as impurities can significantly impact biological activity. The compound's methoxy and methyl groups introduce steric and electronic effects that must be carefully considered during synthesis. Chemists are also exploring greener alternatives, such as catalytic methods and flow chemistry, to produce such molecules more sustainably—a trend driven by the pharmaceutical industry's push toward green chemistry.

The physicochemical properties of N-(2-Methoxy-5-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide, such as its logP (partition coefficient) and pKa, are critical for its absorption, distribution, metabolism, and excretion (ADME) profile. These parameters are often calculated using computational models before experimental validation, saving time and resources in drug development. With advancements in artificial intelligence and machine learning, predicting ADME properties has become more accurate, accelerating the identification of promising compounds like this one.

In summary, N-(2-Methoxy-5-methylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2640819-39-0) represents a fascinating case study in medicinal chemistry. Its structural features align with current trends in drug discovery, including kinase inhibition, CNS targeting, and sustainable synthesis. While much remains to be explored, its potential applications in oncology, neurology, and beyond make it a compound worth watching in the coming years. Researchers and industry professionals alike are keen to unravel its full therapeutic potential, leveraging cutting-edge tools like cryo-EM and fragment-based drug design to unlock new possibilities.